Cas no 2549037-86-5 (2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloroquinoxaline)

• Product Name: 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloroquinoxaline
• CAS No: 2549037-86-5
• MF: C₁₅H₁₃BrClN₅
• MW: 378.654220342636
• CID: 5314033
• PubChem ID: 154883218
• Update Time: 2025-10-11

2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloroquinoxaline Chemical and Physical Properties

Names and Identifiers

• AKOS040722869
• 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloroquinoxaline
• F6747-5473
• 2549037-86-5

• Inchi： 1S/C15H13BrClN5/c16-11-4-19-22(9-11)8-10-6-21(7-10)15-5-18-14-3-12(17)1-2-13(14)20-15/h1-5,9-10H,6-8H2
• InChI Key： PNTWCMCPQCFPGG-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1CN(C2C=NC3C=C(C=CC=3N=2)Cl)C1

Computed Properties

• Exact Mass: 377.00429g/mol
• Monoisotopic Mass: 377.00429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.8Ų

Additional information on 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloroquinoxaline

Recent Advances in the Study of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloroquinoxaline (CAS: 2549037-86-5)

The compound 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloroquinoxaline (CAS: 2549037-86-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinoxaline derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloroquinoxaline, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, including microwave-assisted reactions and catalytic processes, have been employed to achieve these goals. The compound's structural complexity, featuring both a pyrazole and a quinoxaline moiety, presents unique challenges and opportunities for synthetic chemists.

Pharmacological evaluations of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloroquinoxaline have revealed promising activity against a range of biological targets. In vitro studies have demonstrated its efficacy as an inhibitor of specific kinase enzymes, which are implicated in various disease pathways, including cancer and inflammatory disorders. The compound's selectivity and potency have been compared to those of existing inhibitors, highlighting its potential as a lead candidate for further development.

Mechanistic studies have provided insights into the molecular interactions of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloroquinoxaline with its target proteins. X-ray crystallography and molecular docking simulations have been utilized to elucidate the binding modes and key residues involved in these interactions. These findings are critical for the rational design of derivatives with enhanced pharmacological profiles.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential applications in other therapeutic areas. For instance, preliminary studies have investigated its effects on bacterial and viral pathogens, suggesting a broader spectrum of biological activity. These findings open new avenues for the development of multifunctional therapeutic agents based on this chemical scaffold.

Despite the promising results, challenges remain in the development of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloroquinoxaline as a viable drug candidate. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and preclinical evaluations. Ongoing research aims to optimize these properties while maintaining the compound's therapeutic efficacy.

In conclusion, 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloroquinoxaline represents a promising chemical entity with diverse pharmacological potential. The latest research underscores its significance as a tool compound for studying kinase-related pathways and as a starting point for the development of novel therapeutics. Future studies will likely focus on advancing this compound through the drug discovery pipeline, with the ultimate goal of translating these findings into clinical applications.